Cas no 1020454-88-9 (1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide
• CAS No: 1020454-88-9
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 5939421
• PubChem ID: 25284355
• Update Time: 2025-10-28

1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]pyrazole-3-carboxamide
• 1020454-88-9
• F5069-0054
• VU0633105-1
• 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenethyl)-1H-pyrazole-3-carboxamide
• AKOS024494571

• Inchi： 1S/C20H20FN3O3/c1-26-17-9-3-14(4-10-17)11-12-22-20(25)19-18(27-2)13-24(23-19)16-7-5-15(21)6-8-16/h3-10,13H,11-12H2,1-2H3,(H,22,25)
• InChI Key： KBYPMLJXLTXBRP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NCCC2=CC=C(OC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.4Ų

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide

Professional Introduction to Compound with CAS No. 1020454-88-9 and Product Name: 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide

The compound with the CAS number 1020454-88-9 and the product name 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine and methoxy substituents, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacological agents. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable candidates for drug development. The specific substitution pattern in 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide enhances its potential as a lead compound for further medicinal chemistry exploration. The fluorine atom, for instance, is known to increase metabolic stability and binding affinity, while the methoxy groups contribute to hydrophobic interactions and electronic effects that can influence receptor binding.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Recent studies have highlighted the role of pyrazole derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The structural motif of 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide suggests that it may interact with these systems, offering a novel approach to addressing conditions such as depression, anxiety, and neurodegenerative diseases. The presence of two methoxy groups in the phenyl rings further enhances its potential by providing multiple sites for interaction with biological targets.

Furthermore, the compound exhibits interesting pharmacokinetic properties. The fluorine substituent not only improves metabolic stability but also enhances oral bioavailability, making it a promising candidate for clinical development. Additionally, the bulky ethyl group at the N-position contributes to favorable solubility characteristics, which are crucial for formulation development. These properties collectively make 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide an attractive candidate for further investigation in preclinical and clinical settings.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential of this compound. Molecular docking studies have shown that it can interact with various protein targets relevant to neurological disorders. These studies predict that the compound may inhibit enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in the pathophysiology of several neurological conditions. The ability to modulate these enzymes could lead to novel therapeutic strategies for treating these diseases.

The synthesis of 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide involves a multi-step process that showcases the ingenuity of modern synthetic organic chemistry. Key steps include condensation reactions to form the pyrazole core, followed by functional group transformations to introduce the fluorine and methoxy substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex carbon skeleton of this molecule. These synthetic strategies highlight the importance of advanced methodologies in accessing structurally complex and biologically active compounds.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxamide represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological disorders. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.